Cas no 90252-98-5 (Hexanoic acid, 6-(acetylamino)-3,3,5-trimethyl-, ethyl ester)

• Product Name: Hexanoic acid, 6-(acetylamino)-3,3,5-trimethyl-, ethyl ester
• CAS No: 90252-98-5
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 791203
• PubChem ID: 13148267
• Update Time: 2025-04-19

Hexanoic acid, 6-(acetylamino)-3,3,5-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-(acetylamino)-3,3,5-trimethyl-, ethyl ester
• ethyl 6-acetamido-3,3,5-trimethylhexanoate
• DTXSID00522055
• 90252-98-5

• Inchi： 1S/C13H25NO3/c1-6-17-12(16)8-13(4,5)7-10(2)9-14-11(3)15/h10H,6-9H2,1-5H3,(H,14,15)
• InChI Key： YYYIPNORSMROGU-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C)CC(C)CNC(C)=O)=O

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų